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Abstract
This document provides a summary of the available information on 1-Chloro-4H-
octafluorobutane (CAS No. 423-31-4), a fluorinated organic compound. Due to a lack of

detailed experimental protocols in the public domain, this document focuses on the

compound's known properties and general safety guidelines. Unfortunately, specific

applications in drug development or detailed experimental methodologies could not be sourced

from available scientific literature.

Chemical and Physical Properties
1-Chloro-4H-octafluorobutane is a halogenated alkane. Its chemical structure and basic

properties are summarized in the table below.

Property Value Reference

CAS Number 423-31-4 [1]

Molecular Formula C₄HClF₈ [1][2]

Molecular Weight 236.49 g/mol [1][2]

Synonyms

1-Chloro-1,1,2,2,3,3,4,4-

octafluorobutane, HCFC-

328lcc

[2]
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Potential Applications
While specific experimental protocols are not readily available, the structure of 1-Chloro-4H-
octafluorobutane suggests its potential as a reagent in organic synthesis, particularly in the

introduction of fluorinated butyl groups. The incorporation of fluorine into organic molecules is a

common strategy in drug discovery to enhance metabolic stability, binding affinity, and

bioavailability. Chlorinated compounds also have wide applications in medicinal chemistry, with

over 250 FDA-approved drugs containing chlorine.[3][4]

The reactivity of the chlorine atom allows for nucleophilic substitution reactions, making it a

potential building block for more complex molecules in pharmaceutical and agrochemical

research.[5]

Safety and Handling
Detailed safety and handling protocols should be obtained from the manufacturer's Safety Data

Sheet (SDS). General precautions for handling halogenated compounds should be followed.

Based on available information, this compound is classified with the following hazards:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Standard laboratory safety practices, including the use of personal protective equipment

(gloves, safety glasses, lab coat) and working in a well-ventilated fume hood, are essential.

Experimental Protocols
A thorough search of scientific databases did not yield specific, reproducible experimental

protocols for the use of 1-Chloro-4H-octafluorobutane. Researchers interested in utilizing this

compound would need to develop their own methodologies based on the general principles of

organic synthesis and the known reactivity of similar chlorinated and fluorinated compounds.
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For researchers considering the use of a novel or under-documented reagent like 1-Chloro-
4H-octafluorobutane, a logical workflow for its evaluation is crucial. The following diagram

illustrates a general approach.
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General Workflow for Evaluating a Novel Reagent

Preparation and Safety

Experimental Evaluation

Application and Scaling

Literature Search & Property Analysis

Acquire Reagent & SDS

Risk Assessment & Safety Protocol Development

Small-Scale Test Reactions

Reaction Optimization (Concentration, Temp, Catalyst)

Product Isolation & Purification

Structural Characterization (NMR, MS, etc.)

Substrate Scope Exploration

Scale-Up Synthesis

Documentation of Protocol & Results
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Caption: A generalized workflow for the evaluation and implementation of a novel chemical

reagent in a research setting.

Conclusion
1-Chloro-4H-octafluorobutane is a chemical compound with potential applications in organic

synthesis, particularly for the introduction of fluorinated moieties. However, there is a significant

lack of published experimental data and protocols for its use. Researchers should exercise

caution and perform thorough safety assessments before attempting to use this reagent. The

development of novel applications and protocols will require independent investigation and

optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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